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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the procurement and application of Urethane-d5 (Ethyl

carbamate-d5). This deuterated stable isotope-labeled analog of urethane is a critical tool in

quantitative analytical methods and various research applications.

Urethane-d5 Supplier and Catalog Information
For researchers looking to source Urethane-d5, several reputable suppliers offer this

compound. The following table summarizes key information to facilitate procurement.

Supplier Catalog Number CAS Number

Toronto Research Chemicals U825302-250mg 73962-07-9

Santa Cruz Biotechnology sc-214473 73962-07-9

LGC Standards TRC-U825302-10MG 73962-07-9

MedChemExpress HY-113032S 73962-07-9

Sigma-Aldrich 492590 73962-07-9

Experimental Protocols
Urethane-d5 is primarily utilized as an internal standard in quantitative mass spectrometry-

based assays for the detection of urethane (ethyl carbamate), a potential carcinogen found in
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fermented foods and alcoholic beverages. Its utility also extends to animal studies as a tracer.

Quantitative Analysis of Ethyl Carbamate in Alcoholic
Beverages using Urethane-d5 as an Internal Standard by
GC-MS/MS
This protocol details a validated method for the determination of ethyl carbamate in stone-fruit

spirits.[1]

a. Materials and Reagents:

Urethane-d5 (Internal Standard)

Ethyl Carbamate (Analyte Standard)

Ethanol (absolute)

Sodium Chloride

pH 7 Buffer Solution

Carbowax/divinylbenzene fibers for Headspace Solid-Phase Microextraction (HS-SPME)

b. Standard and Sample Preparation:

Prepare a stock solution of Urethane-d5 in absolute ethanol.

For calibration standards, prepare a series of ethyl carbamate standard solutions at varying

concentrations.

For samples, add a known amount of the Urethane-d5 internal standard solution to the

alcoholic beverage sample.

Add sodium chloride for the salting-out effect and a pH 7 buffer solution.

c. HS-SPME Extraction:
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Incubate the sample vial at 70°C for 30 minutes to allow for the extraction of volatile

compounds by the SPME fiber.

d. GC-MS/MS Analysis:

Gas Chromatograph (GC): Use a suitable capillary column for separation.

Mass Spectrometer (MS): Operate in Multiple Reaction Monitoring (MRM) mode.

MRM Transitions:

Ethyl Carbamate: Monitor the characteristic fragmentations of m/z 74>44 and m/z 62>44.

[1]

Urethane-d5: Monitor the characteristic fragmentation of m/z 64>44.[1]

e. Data Analysis:

Quantify the amount of ethyl carbamate in the sample by comparing the peak area ratio of

the analyte to the internal standard against a calibration curve. The use of a deuterated

internal standard like Urethane-d5 is superior to non-deuterated analogues as it has closer

physicochemical properties to the analyte, allowing for more effective correction of matrix

effects and procedural losses.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16427646/
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16427646/
https://www.benchchem.com/product/b196603?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Carbamate_Internal_Standards_in_Cross_Validation_Studies.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

Extraction

Analysis

Data Processing

Alcoholic Beverage Sample

Spike with Urethane-d5
Internal Standard

HS-SPME
(70°C for 30 min)

Prepare Ethyl Carbamate
Calibration Curve

GC-MS/MS Analysis
(MRM Mode)

Quantification using
Peak Area Ratios

Click to download full resolution via product page

Figure 1: Workflow for quantitative analysis of ethyl carbamate using Urethane-d5.

Urethane-Induced Lung Cancer Model in Mice
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While this protocol uses non-deuterated urethane, the preparation and handling are directly

applicable for studies that may involve Urethane-d5 as a tracer. This is a common model in

cancer research.

a. Materials:

Urethane

Sterile Saline

b. Protocol:

Preparation of Urethane Solution:

On the day of injection, dissolve urethane in sterile saline.

Sterile filter the solution into a new sterile tube.

Animal Dosing:

Administer the urethane solution to mice via intraperitoneal (IP) injection. A common

dosage is 1 mg/g of body weight.

Control mice receive an IP injection of sterile saline.

Monitoring:

Monitor the mice for lethargy and recovery post-injection.

Conduct long-term monitoring for tumor development, which can take several weeks.

c. Logical Relationship for Carcinogenesis Study:
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Figure 2: Simplified pathway of urethane-induced carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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